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Compound of Interest

Compound Name: 1-Bromo-2-methyloctane
CAS No.: 127839-46-7
Cat. No.: B150990
Get Quote
. J

An In-depth Technical Guide to 1-Bromo-2-
methyloctane

This guide provides a comprehensive technical overview of 1-Bromo-2-methyloctane, a
branched-chain alkyl halide of interest to professionals in chemical synthesis, materials
science, and drug development. The information is structured to deliver not just data, but
actionable insights into the compound's properties, synthesis, and reactivity, grounded in
established chemical principles.

Core Compound Identification and Properties

1-Bromo-2-methyloctane is a halogenated hydrocarbon with a bromine atom positioned on
the primary carbon of a 2-methyl-substituted octane backbone. This structure dictates its
physical characteristics and chemical behavior, primarily as an intermediate in organic
synthesis.

Table 1: Key Identifiers and Physicochemical Properties of 1-Bromo-2-methyloctane
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Property Value Source(s)
IUPAC Name 1-bromo-2-methyloctane [1]
CAS Number 127839-46-7 [1]
Molecular Formula CoH10Br [1]
Molecular Weight 207.15 g/mol [1]
Canonical SMILES CCCcccc(c)CBr [1]
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XLogP3-AA (Octanol/Water

4.8 (Computed 1
Partition Coeff.) ( P ) s

. , Estimated 215-220 °C (at 760
Boiling Point Analogous Compound Data
mmHgQ)

Density Estimated ~1.05-1.15 g/cm?3 Analogous Compound Data

Note: Boiling point and density are estimations based on trends observed in similar alkyl
halides, as experimental data for this specific compound is not widely published.

Synthesis Pathway: From Alcohol to Alkyl Halide

As a primary alkyl halide, 1-Bromo-2-methyloctane is most reliably synthesized from its
corresponding alcohol, 2-methyloctan-1-ol. The conversion of a primary alcohol to a primary
alkyl bromide is a cornerstone reaction in organic synthesis. A common and effective method
involves the use of phosphorus tribromide (PBrs).

The causality for this choice is rooted in the mechanism'’s efficiency for primary alcohols. The
reaction proceeds via the formation of a phosphorus ester intermediate, which is then
displaced by the bromide ion in an Sn2 reaction. This avoids the carbocation rearrangements
that can plague reactions proceeding through an Sn1 pathway, ensuring high regioselectivity
and yield of the desired terminal bromide.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/14491953
https://pubchem.ncbi.nlm.nih.gov/compound/14491953
https://pubchem.ncbi.nlm.nih.gov/compound/14491953
https://pubchem.ncbi.nlm.nih.gov/compound/14491953
https://pubchem.ncbi.nlm.nih.gov/compound/14491953
https://pubchem.ncbi.nlm.nih.gov/compound/14491953
https://pubchem.ncbi.nlm.nih.gov/compound/14491953
https://www.benchchem.com/product/b150990/docs?utm_src=pdf-body#1-bromo-2-methyloctane-cas-number-and-molecular-weight-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proposed Synthesis Workflow
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Caption: Proposed workflow for the synthesis of 1-Bromo-2-methyloctane.

Experimental Protocol: Synthesis via PBr3

Objective: To synthesize 1-Bromo-2-methyloctane from 2-methyloctan-1-ol.

e Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen
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or argon).

o Reagents: Dissolve 1.0 equivalent of 2-methyloctan-1-ol in anhydrous diethyl ether and add
it to the flask. Cool the solution to 0 °C using an ice bath.

e Reaction: Add 0.35 equivalents of phosphorus tribromide (PBrs) dropwise via the dropping
funnel, ensuring the internal temperature does not exceed 10 °C. After the addition is
complete, remove the ice bath and allow the mixture to stir at room temperature for 12-18
hours.

e Quenching: Cool the reaction mixture back to 0 °C and quench it by slowly adding crushed
ice, followed by a saturated agueous solution of sodium bicarbonate until effervescence

ceases.

o Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it
sequentially with water and brine.

» Drying & Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSOa),
filter, and concentrate the solvent using a rotary evaporator. Purify the resulting crude oil by
distillation under reduced pressure to yield pure 1-Bromo-2-methyloctane.

Chemical Reactivity and Synthetic Applications

The synthetic utility of 1-Bromo-2-methyloctane stems from the C-Br bond. The bromine atom
is an excellent leaving group, making the compound a prime substrate for nucleophilic
substitution and elimination reactions.

Nucleophilic Substitution (Sn2) Reactions

As a primary alkyl halide, 1-Bromo-2-methyloctane is an ideal substrate for Sn2 reactions.[2]
In this mechanism, a nucleophile attacks the electrophilic carbon atom bearing the bromine,
and the bromide ion is displaced in a single, concerted step. This process allows for the facile
introduction of a wide variety of functional groups (e.g., -OH, -OR, -CN, -NHz, -SR), making it a
valuable building block for more complex molecules.[3]

The steric hindrance from the adjacent methyl group at the C2 position slightly reduces the
reaction rate compared to a linear 1-bromononane, but the primary nature of the carbon center
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ensures the Sn2 pathway is heavily favored over Snl.

Sn2 Reaction Mechanism
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Caption: Generalized Sn2 reaction pathway applicable to 1-Bromo-2-methyloctane.

Elimination (E2) Reactions

When treated with a strong, sterically hindered base (e.g., potassium tert-butoxide), 1-Bromo-
2-methyloctane can undergo an E2 elimination reaction to form an alkene.[2] The base
abstracts a proton from the carbon adjacent to the C-Br bond (the [3-carbon), and the bromide
is eliminated simultaneously. Due to the steric bulk of the base and the primary nature of the
substrate, the major product is typically the less substituted "Hofmann" product (2-methyl-1-
octene), although the more substituted "Zaitsev" product can also be formed as a minor isomer.

[4]
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E2 Elimination Mechanism
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Caption: Generalized E2 elimination pathway for 1-Bromo-2-methyloctane.

Structural Confirmation and Quality Control

The identity and purity of synthesized 1-Bromo-2-methyloctane must be confirmed through
standard analytical techniques.

Table 2: Spectroscopic Data for Structural Elucidation
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Available Data | Expected
Spectroscopy Type Source(s)
Features

Spectrum available. Expect 9
13C Nuclear Magnetic distinct signals corresponding 1

Resonance (NMR) to the 9 unique carbon

environments.

Spectrum available. Expect
strong C-H stretching peaks

Infrared (IR) Spectroscopy (~2850-2960 cm~1) and a [1]
characteristic C-Br stretching
absorption (~500-600 cm™1).

Expected to show a parent
molecular ion peak [M]* with a

characteristic M/M+2 isotopic
Gas Chromatography-Mass

pattern for bromine (m/z [5]
Spectrometry (GC-MS)

206/208). The base peak
would likely result from the loss
of Bre (m/z 127).

Protocol: GC-MS Analysis

Objective: To assess the purity and confirm the molecular weight of 1-Bromo-2-methyloctane.

o Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent
such as dichloromethane or ethyl acetate.

¢ Instrument Setup: Use a GC equipped with a non-polar capillary column (e.g., DB-5ms). Set
a suitable temperature program, for example: initial temperature of 60 °C, hold for 2 minutes,
then ramp to 250 °C at 10 °C/min.

« Injection: Inject 1 pL of the prepared sample into the GC inlet.

o Data Analysis: Analyze the resulting chromatogram for purity (ideally a single major peak).
Examine the mass spectrum of the peak, looking for the characteristic M/M+2 isotopic
pattern for the molecular ion and predictable fragmentation patterns.
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Safety, Handling, and Storage

As with other alkyl halides, 1-Bromo-2-methyloctane should be handled with care. While

specific toxicity data is limited, information from analogous compounds provides a strong basis

for safe handling procedures.

Hazards: Expected to be a flammable liquid and vapor. May cause skin and serious eye
irritation.[6] May cause respiratory irritation if inhaled.

Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Wear
appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and
chemical-resistant gloves (e.g., nitrile).[7] Keep away from heat, sparks, and open flames.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8] Keep
in a designated flammables area away from strong oxidizing agents and strong bases.[6][8]

Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.

This guide serves as a foundational resource for researchers engaging with 1-Bromo-2-

methyloctane. By understanding its core properties, synthetic routes, and chemical behavior,

scientists can effectively leverage this versatile intermediate in the development of novel

molecules and materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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